Cas no 86051-22-1 (Methyl 1-methyl-2-thioxo-1,2-dihydro-3-pyridinecarboxylate)

Methyl 1-methyl-2-thioxo-1,2-dihydro-3-pyridinecarboxylate structure
86051-22-1 structure
Product Name:Methyl 1-methyl-2-thioxo-1,2-dihydro-3-pyridinecarboxylate
CAS No:86051-22-1
MF:C8H9NO2S
MW:183.227560758591
CID:2858853
PubChem ID:901957
Update Time:2025-04-21

Methyl 1-methyl-2-thioxo-1,2-dihydro-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

    • STK552949
    • CS-0361701
    • methyl 1-methyl-2-thioxo-1,2-dihydropyridine-3-carboxylate
    • HA-0827
    • AKOS005480332
    • MFCD01928250
    • methyl 1-methyl-2-thioxo-1,2-dihydro-3-pyridinecarboxylate
    • AB01330644-02
    • methyl 1-methyl-2-sulfanylidene-1,2-dihydropyridine-3-carboxylate
    • methyl1-methyl-2-sulfanylidene-1,2-dihydropyridine-3-carboxylate
    • NCGC00338283-01
    • 86051-22-1
    • AJ-333/13050170
    • methyl 1-methyl-2-sulfanylidenepyridine-3-carboxylate
    • Methyl 1-methyl-2-thioxo-1,2-dihydro-3-pyridinecarboxylate
    • Inchi: 1S/C8H9NO2S/c1-9-5-3-4-6(7(9)12)8(10)11-2/h3-5H,1-2H3
    • InChI Key: NGBUKNMIVNXZPV-UHFFFAOYSA-N
    • SMILES: S=C1C(C(=O)OC)=CC=CN1C

Computed Properties

  • Exact Mass: 183.03539970g/mol
  • Monoisotopic Mass: 183.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 61.6Ų

Methyl 1-methyl-2-thioxo-1,2-dihydro-3-pyridinecarboxylate Pricemore >>

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